Cas no 94500-44-4 (Benzo[a]pyrene,12-(chloromethyl)- (9CI))

• Product Name: Benzo[a]pyrene,12-(chloromethyl)- (9CI)
• CAS No: 94500-44-4
• MF: C₂₁H₁₃Cl
• MW: 300.78092455864
• CID: 813032
• PubChem ID: 56769
• Update Time: 2025-04-19

Benzo[a]pyrene,12-(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,12-(chloromethyl)- (9CI)
• 12-(chloromethyl)benzo[a]pyrene
• 12-chloromethylbenzo(a)pyrene
• 94500-44-4
• BENZO(a)PYRENE, 12-(CHLOROMETHYL)-
• BRN 5561691
• CCRIS 2526
• DTXSID40241511
• 12-CHLOROMETHYLBENZO[A]PYRENE

• Inchi： 1S/C21H13Cl/c22-12-16-11-19-17-6-2-1-4-14(17)10-15-9-8-13-5-3-7-18(16)20(13)21(15)19/h1-11H,12H2
• InChI Key： NSEJACQEDMUEIJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C3C=CC=CC=3C=C3C=CC4=CC=CC=1C4=C23

Computed Properties

• Exact Mass: 300.0705781g/mol
• Monoisotopic Mass: 300.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų